![molecular formula C8H7FO4S B3049639 5-(Fluorosulfonyl)-2-methylbenzoic acid CAS No. 21346-65-6](/img/structure/B3049639.png)
5-(Fluorosulfonyl)-2-methylbenzoic acid
Overview
Description
Fluorosulfonyl group is a functional group that has the chemical formula F-SO2-R . It’s typically a very good leaving group . In organic chemistry, fluorosulfonyl is different than fluorosulfate . In fluorosulfonylates, sulfur atom is directly bonded to a non-oxygen atom such as carbon .
Synthesis Analysis
Sulfonyl fluorides have found widespread applications in organic synthesis, chemical biology, drug discovery and materials science . Direct fluorosulfonylation with fluorosulfonyl radicals has emerged as a concise and efficient approach for producing sulfonyl fluorides . This method involves the generation of fluorosulfonyl radicals from different precursors .
Chemical Reactions Analysis
Direct fluorosulfonylation with fluorosulfonyl radicals has emerged as a concise and efficient approach for producing sulfonyl fluorides . This method involves the generation of fluorosulfonyl radicals from different precursors and their participation in the synthesis of diverse functionalized sulfonyl fluorides .
Physical And Chemical Properties Analysis
Fluorosulfonyl compounds are very stable, owing to the strength of the carbon-fluorine bonds, the presence of the three electron pairs surrounding each fluorine atom, and the shielding of the carbon atoms by the fluorine atoms .
Scientific Research Applications
Chemical Synthesis and Reagent Development
Use in Chemical Synthesis
5-(Fluorosulfonyl)-2-methylbenzoic acid has been explored in the synthesis of various chemical compounds. A study by Leng, J., and Qin, H.-L. (2018) developed a new fluorosulfonylation reagent, 1-bromoethene-1-sulfonyl fluoride, which possesses potential as a tris-electrophile and sulfur(VI) fluoride exchange (SuFEx) clickable material. This reagent was used for regioselective synthesis of 5-sulfonylfluoro isoxazoles through a cycloaddition with N-hydroxybenzimidoyl chlorides, demonstrating the compound's utility in creating functionalized isoxazoles with sulfonyl fluoride moieties (Leng & Qin, 2018).
Development of Novel Chemical Bonds in Proteins
In the field of biochemistry and protein engineering, fluorosulfonyloxybenzoyl derivatives have been utilized to introduce novel chemical bonds into proteins. Liu, J., et al. (2021) genetically encoded a new unnatural amino acid, fluorosulfonyloxybenzoyl-l-lysine, in E. coli and mammalian cells. This amino acid has a long and flexible aryl fluorosulfate-containing side chain, which proved useful in covalently linking protein sites both intra- and intermolecularly. This research demonstrates the compound's potential in biological research and applications (Liu et al., 2021).
Environmental and Pharmaceutical Research
Environmental Applications
The use of fluorinated compounds, including derivatives of this compound, has been investigated in environmental studies. Londry, K., and Fedorak, P. (1993) employed fluorinated compounds to detect aromatic metabolites from m-cresol in a methanogenic consortium, demonstrating a novel demethylation step in the degradation pathway of m-cresol (Londry & Fedorak, 1993).
Pharmaceutical Research
In the pharmaceutical domain, derivatives of this compound have been studied for their potential in drug development. A study by Baumgarth, M., Beier, N., and Gericke, R. (1997) investigated benzoylguanidines as Na+/H+ exchanger inhibitors, utilizing 2-methyl-5-(methylsulfonyl)benzoic acids in the treatment of acute myocardial infarction (Baumgarth, Beier, & Gericke, 1997).
Safety and Hazards
properties
IUPAC Name |
5-fluorosulfonyl-2-methylbenzoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7FO4S/c1-5-2-3-6(14(9,12)13)4-7(5)8(10)11/h2-4H,1H3,(H,10,11) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VORKXFBYNXMVJD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)F)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7FO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00308856 | |
Record name | 5-(Fluorosulfonyl)-2-methylbenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00308856 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
21346-65-6 | |
Record name | NSC210270 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=210270 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 5-(Fluorosulfonyl)-2-methylbenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00308856 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-(fluorosulfonyl)-2-methylbenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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